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Compound of Interest

Compound Name: 3-Propylpyridine

Cat. No.: B1594628

An In-depth Technical Guide to 3-Propylpyridine: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-Propylpyridine (CAS No: 4673-
31-8), a key heterocyclic building block relevant to researchers, scientists, and professionals in
drug development. The document delineates its fundamental physical and chemical properties,
offers insights into its spectroscopic signature, and outlines robust analytical methodologies for
its characterization. Furthermore, this guide discusses plausible synthetic strategies, its known
applications, and critical safety protocols for handling. The content is structured to deliver both
foundational knowledge and practical insights, ensuring a thorough understanding of this
important chemical entity.

Introduction

3-Propylpyridine is an aromatic heterocyclic compound belonging to the pyridine family.
Structurally, it consists of a pyridine ring substituted with a propyl group at the third position.[1]
[2] Pyridine and its derivatives are ubiquitous scaffolds in medicinal chemistry, agrochemicals,
and materials science due to their unique electronic properties, hydrogen bonding capabilities,
and metabolic stability. 3-Propylpyridine, specifically, serves as a valuable intermediate and
building block in the synthesis of more complex molecules.[3] Its moderate lipophilicity,
conferred by the propyl side chain, combined with the basic nitrogen atom of the pyridine ring,
makes it an interesting moiety for modulating the physicochemical properties of target
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compounds in drug discovery. This guide aims to consolidate the available technical data on 3-
Propylpyridine to support its effective use in research and development.

Physicochemical and Spectroscopic Profile

A precise understanding of a compound's physical and chemical properties is foundational to
its application in any scientific endeavor. These properties dictate its behavior in different
solvents, its reactivity, and the appropriate methods for its analysis and purification.

Identification and Core Properties

The fundamental identifiers and physical constants for 3-Propylpyridine are summarized
below. These values are critical for everything from reaction setup to analytical method
development.

Table 1: Physicochemical Properties of 3-Propylpyridine
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Property Value Source(s)

IUPAC Name 3-propylpyridine [1]
1-(3-Pyridyl)propane, 3-(n-

Synonyms (3-Py )-/)-p P ( [1][2]114]
Propyl)pyridine

CAS Number 4673-31-8 [1][2][4]

Molecular Formula CsHi1N [1114]

Molecular Weight 121.18 g/mol [11[3]1[4]
Colorless to pale yellow clear

Appearance o [5]
liquid

Boiling Point 186-187 °C (at 760 mmHQ) [41151[6]

Density 0.9264 g/cm? (at 20 °C) [4107]

Refractive Index

1.493 - 1.499 (at 20 °C)

[5]

Flash Point

64.44 °C (148.00 °F)

[5](8]

pKa (Strongest Basic)

5.56 + 0.10 (Predicted)

[719]

2.27 -2.36
logP (Octanol/Water) ) ] [5][9]
(Predicted/Estimated)
N ~20-26 g/L
Water Solubility ) ] [519]
(Predicted/Estimated)

| Other Solubilities | Soluble in alcohol |[5][10] |

Note: A melting point of 163 °C appears in some databases[4][7]; however, this is inconsistent

with its liquid state at room temperature and is likely erroneous.

Molecular Structure

The structure of 3-Propylpyridine is fundamental to its chemical behavior, influencing its

polarity, reactivity, and steric profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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